3-beta-Hydroxy-17-beta-(N-methyl-N-(2-cyanomethylaminoethyl)amino)-5-alpha-androstane HCl

• CAS No.: 126054-51-1
• Molecular Formula: C24H43Cl2N3O
• Molecular Weight: 460.5 g/mol
• IUPAC Name: 2-[2-[[(3S,5S,10S,13S,17S)-3-hydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]-methylamino]ethylamino]acetonitrile;dihydrochloride
• InChI: InChI=1S/C24H41N3O.2ClH/c1-23-10-8-18(28)16-17(23)4-5-19-20-6-7-22(24(20,2)11-9-21(19)23)27(3)15-14-26-13-12-25;;/h17-22,26,28H,4-11,13-16H2,1-3H3;2*1H/t17-,18-,19?,20?,21?,22-,23-,24-;;/m0../s1
• InChI Key: IIVWEXOZQYAHFS-PORQBXOBSA-N
• Isomeric SMILES: C[C@]12CC[C@@H](C[C@@H]1CCC3C2CC[C@]4(C3CC[C@@H]4N(C)CCNCC#N)C)O.Cl.Cl
• SMILES: CC12CCC(CC1CCC3C2CCC4(C3CCC4N(C)CCNCC#N)C)O.Cl.Cl
• Synonyms: Acetonitrile, ((2-(((3-beta,5-alpha,17-beta)-3-hydroxyandrostan-17-yl) methylamino)ethyl)amino)-, dihydrochloride

Description

3-beta-Hydroxy-17-beta-(N-methyl-N-(2-cyanomethylaminoethyl)amino)-5-alpha-androstane HCl, also known as this compound, is a useful research compound. Its molecular formula is C24H43Cl2N3O and its molecular weight is 460.5 g/mol. The purity is usually 95%.
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